Cas no 2361877-57-6 (N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide)

• Product Name: N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide
• CAS No: 2361877-57-6
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5414432
• PubChem ID: 145905856
• Update Time: 2025-07-21

N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578502
• 2361877-57-6
• Z3024765032
• N-(2-Methoxyethyl)-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]prop-2-enamide
• N-(2-methoxyethyl)-N-[(trimethyl-1H-pyrazol-4-yl)methyl]prop-2-enamide
• N-(2-Methoxyethyl)-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]-2-propenamide
• N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide

• Inchi： 1S/C13H21N3O2/c1-6-13(17)16(7-8-18-5)9-12-10(2)14-15(4)11(12)3/h6H,1,7-9H2,2-5H3
• InChI Key： ILTWVHRDBURPMZ-UHFFFAOYSA-N
• SMILES： C(N(CCOC)CC1=C(C)N(C)N=C1C)(=O)C=C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.05±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 428.8±45.0 °C(Predicted)
• pka: 3.02±0.10(Predicted)

Additional information on N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide

Introduction to N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide (CAS No. 2361877-57-6)

N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide, a compound with the CAS number 2361877-57-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a pyrazole moiety and an amide functional group, contribute to its unique chemical properties and biological activities.

The pyrazole ring is a heterocyclic aromatic compound that has been extensively studied for its pharmacological properties. Pyrazole derivatives are known for their ability to interact with various biological targets, making them valuable scaffolds in medicinal chemistry. In particular, the 1H-pyrazole scaffold has been widely used in the development of drugs targeting inflammatory diseases, infectious diseases, and even cancer. The specific substitution pattern in N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide enhances its binding affinity to certain enzymes and receptors, which is crucial for its therapeutic efficacy.

The amide functional group in the molecule also plays a critical role in its biological activity. Amides are known to be versatile pharmacophores that can modulate the activity of various biological targets. The presence of an amide linkage in this compound suggests that it may have the ability to interact with proteins and enzymes in a way that could lead to therapeutic benefits. Furthermore, the amide group can participate in hydrogen bonding interactions, which are essential for the binding of small molecules to their biological targets.

One of the most notable features of N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide is its complex structural arrangement. The combination of the pyrazole ring and the amide group, along with the ethyl and trimethyl substituents, creates a molecule with a high degree of molecular complexity. This complexity can be advantageous in terms of achieving selective binding to biological targets, which is a key requirement for any drug candidate.

Recent research has highlighted the importance of molecular complexity in drug design. Studies have shown that more complex molecules often exhibit higher binding affinities and better selectivity towards their target proteins. N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide fits well within this paradigm, as its intricate structure allows it to interact with biological targets in a highly specific manner.

The synthesis of N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole derivative, followed by functionalization with the appropriate substituents. The introduction of the amide group is usually achieved through condensation reactions between carboxylic acid derivatives and amines.

The role of computational chemistry in the design and optimization of N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide cannot be overstated. Computational methods such as molecular docking and molecular dynamics simulations have been instrumental in understanding how this molecule interacts with biological targets. These techniques allow researchers to predict binding affinities, identify potential binding sites, and optimize molecular structures for improved efficacy.

In addition to its potential therapeutic applications, N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-yl)methylprop-2-enamide has also been studied for its chemical properties. Its stability under various conditions, solubility in different solvents, and reactivity with other compounds are all important factors that need to be considered during drug development. Understanding these properties helps researchers design formulations that ensure the compound's effectiveness and safety.

The field of medicinal chemistry is constantly evolving, with new discoveries being made at a rapid pace. N-(2-methoxyethyl)-N-(trimethyl-1H-pyrazol-4-ylmethylprop--enamide is one example of how advances in chemical synthesis and computational methods are leading to the development of novel therapeutic agents. Its unique structure and promising biological activities make it a valuable candidate for further research and development.

In conclusion, N-(2-methoxyethyl)-N-(trimethyl--1H-pyrazol--4--yl)methylprop--enamide (CAS No. 2361877--57--6) is a compound with significant potential in pharmaceutical applications. Its complex structure, featuring a pyrazole ring and an amide group, contributes to its unique chemical properties and biological activities. Recent research has highlighted its importance as a scaffold for drug discovery, particularly in areas such as inflammation and infectious diseases. As computational methods continue to advance, the design and optimization of such compounds will become even more efficient, leading to faster development of new therapeutic agents.